5-(dimethylamino)-3H-1,2,4-dithiazole-3-thione
Overview
Description
5-(Dimethylamino)-3H-1,2,4-dithiazole-3-thione (DMDT) is a heterocyclic thiourea compound that has been studied extensively for its various biochemical and physiological effects. It is a small organic molecule with a molecular weight of 165.2 g/mol and a melting point of 91-93 °C. DMDT has been used in a variety of scientific research applications, including as an electron acceptor in enzymatic reactions, as a photosensitizer in photodynamic therapy, and as a potential therapeutic agent in the treatment of cancer and other diseases.
Scientific Research Applications
Oligonucleotide Synthesis
3-DIMETHYLAMINO-1,2,4-DITHIAZOLE-5-THIONE: is utilized as a sulfurizing reagent in the synthesis of oligonucleotides. This compound is particularly effective in forming phosphorothioate linkages using CE phosphoramidite chemistry. It offers several advantages:
- High Solubility : Ensures safe usage on automated synthesizers .
- Rapid Reaction : Completes in just 30 seconds, facilitating convenience and scalability .
- Efficiency : Yields over 96% phosphorothioate linkages, with minimal phosphodiester byproducts .
Pharmaceutical Intermediates
The compound serves as an intermediate in pharmaceutical manufacturing. Its properties include:
- Stability : Maintains integrity under recommended storage conditions .
- Compatibility : Exhibits slight solubility in water, which can be advantageous in certain synthesis processes .
Sulfur Transfer Reagent
As a sulfur transfer reagent, it is involved in the synthesis of various sulfur-containing compounds. Its attributes are:
Crystallography Studies
The structural analogs of this compound have been studied for their crystal structures, which can provide insights into their reactivity and stability. These studies contribute to:
- Thermal Stability : Understanding the thermal behavior of related ring systems .
- Reactivity : Exploring alternate routes to nitrile sulfides and potential cycloaddition reactions .
Novel Sulfurizing Agents
3-DIMETHYLAMINO-1,2,4-DITHIAZOLE-5-THIONE: is a precursor to novel sulfurizing agents that are highly soluble and stable, such as:
properties
IUPAC Name |
5-(dimethylamino)-1,2,4-dithiazole-3-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S3/c1-6(2)3-5-4(7)9-8-3/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDRNGWAVAQNFSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=S)SS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70372660 |
Source
|
| Record name | 5-(Dimethylamino)-3H-1,2,4-dithiazole-3-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70372660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(dimethylamino)-3H-1,2,4-dithiazole-3-thione | |
CAS RN |
29220-04-0 |
Source
|
| Record name | 5-(Dimethylamino)-3H-1,2,4-dithiazole-3-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70372660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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